N,N'-Dicyclohexyl-N-methylcarbodiimidium iodide
Overview
Description
N,N’-Dicyclohexyl-N-methylcarbodiimidium iodide is an organic compound with the chemical formula C₁₄H₂₅IN₂ . It appears as a waxy white solid with a sweet odor . Its primary application lies in coupling amino acids during artificial peptide synthesis . The low melting point of DCCI allows it to be easily handled, as it can be melted when needed .
Scientific Research Applications
Synthesis Applications
N,N'-Dicyclohexyl-N-methylcarbodiimidium iodide is utilized in various synthesis processes. For instance, it is used in the preparation of carbon-14 disulfide and N,N′-dicyclohexylcarbo-14C-diimide from methyl-14C iodide, indicating its role in radiochemical synthesis (Perry & Burger, 1977). Additionally, it is employed in the synthesis of N-[11C]methyl carbamoylimidazole for PET imaging research, showcasing its significance in the creation of radiolabeling compounds (Kadirvel et al., 2018).
Chemical Reactivity and Mechanisms
The chemical reactivity and mechanisms involving N,N'-Dicyclohexyl-N-methylcarbodiimidium iodide are of interest in scientific research. It promotes the formation of organic carbonates from aliphatic alcohols and carbon dioxide under mild conditions, demonstrating its catalytic capabilities in organic synthesis (Aresta et al., 2005). In another study, its reactivity is explored in the synthesis of N-Cyclohexyl-N-propylbenzenesulfonamide, a precursor to biologically active sulfur-containing heterocyclic compounds (Haider et al., 2009).
Role in Protein and Molecular Studies
This compound plays a significant role in protein and molecular studies. For example, fluorescent analogues of N,N'-dicyclohexylcarbodiimide are used as structural probes of the bovine mitochondrial proton channel, indicating its utility in studying biological systems (Pringle & Taber, 1985). Moreover, the N,N'-dicyclohexyl carbodiimide-binding protein is researched for insights into mitochondrial ATPase biogenesis (de Jong, Holtrop & Kroon, 1980).
Materials Science and Electronics
In the field of materials science and electronics, N,N'-Dicyclohexyl-N-methylcarbodiimidium iodide is involved in the synthesis of organic semiconductors, highlighting its significance in the development of advanced functional materials (Jones et al., 2008).
Safety and Hazards
properties
InChI |
InChI=1S/C14H25N2.HI/c1-16(14-10-6-3-7-11-14)12-15-13-8-4-2-5-9-13;/h13-14H,2-11H2,1H3;1H/q+1;/p-1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRUDWUSDXIPMDX-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](=C=NC1CCCCC1)C2CCCCC2.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60957460 |
Source
|
| Record name | N-{[Cyclohexyl(methyl)amino]methylidyne}cyclohexanaminium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60957460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
36049-77-1 |
Source
|
| Record name | Cyclohexanaminium, N-(cyclohexylcarbonimidoyl)-N-methyl-, iodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36049-77-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Dicyclohexyl-N-methylcarbodiimidium iodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036049771 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-{[Cyclohexyl(methyl)amino]methylidyne}cyclohexanaminium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60957460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-dicyclohexyl-N-methylcarbodiimidium iodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.028 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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